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Abstract & Introduction

Ischemin (also known as MS120) is a cell-permeable, small-molecule inhibitor targeting the
bromodomain of CREB-binding protein (CBP). Structurally, it is an azobenzene derivative
identified for its ability to modulate the Wnt/[3-catenin pathway and inhibit p53 interaction with
CBP.

In biological research, particularly in stem cell differentiation and ischemic injury models, the
solubility profile of Ischemin is a critical variable. While the parent compound (free acid) is
hydrophobic, Ischemin Sodium (the sodium salt form) is engineered for improved aqueous
solubility.

This guide provides authoritative protocols for the solubilization, storage, and experimental
handling of Ischemin Sodium, distinguishing it from the free acid form to prevent experimental
failure due to precipitation or degradation.

Physicochemical Profile
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Property Ischemin (Free Acid) Ischemin Sodium (Salt)
CAS Number 1357059-00-7 1357059-00-7 (Salt variant)
Formula C15H17N304S C15H16N304SNa

Molecular Weight 335.38 g/mol 357.36 g/mol

Appearance Orange/Red Solid Orange/Red Solid

Primary Solvent DMSO Water or DMSO

Light Sensitivity High (Azobenzene core) High (Azobenzene core)

Key Structural Insight: The Azobenzene Core

Ischemin contains a photoswitchable azobenzene motif. This structure undergoes trans-to-cis
photoisomerization upon exposure to UV/visible light.[1]

e Implication: Solutions must be prepared and stored in amber vials or low-light conditions to
maintain the bioactive isomer ratio (typically trans in the ground state).

Solubility Data: DMSO vs. Water[2][3][4][5][6]

The choice of solvent dictates the stability and maximum concentration of your stock solution.

Comparative Solubility Table
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Solubility Limit  Solubility Limit  Stability Application
(Sodium Salt) (Free Acid) Rating Note

Solvent

Recommended
for Stock.
~100 mM (35 ) Prevents
DMSO ~50 mM High )
mg/mL) hydrolysis and
microbial growth

at -20°C.

Use immediately.

Aqueous stocks
~100 mM (35 <0.1mM
Water Low are prone to pH
mg/mL) (Insoluble) )
drift and

degradation.

Not
recommended

Ethanol Low / Variable Soluble Moderate for cell culture
due to

cytotoxicity.

Expert Recommendation

While Ischemin Sodium is water-soluble, DMSO is the preferred solvent for stock solutions
(10-50 mM).

o Cryoprotection: DMSO stocks freeze well at -20°C without forming large ice crystals that can
degrade the compound.

» Sterility: DMSO is bacteriostatic, whereas aqueous stocks require filtration (which may result
in compound loss).

o Versatility: A DMSO stock can be diluted into any aqueous buffer, whereas an aqueous stock
cannot be easily concentrated or transferred to organic systems.

Protocol: Preparation of Stock Solution (10 mM)

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1574359/docs?utm_src=pdf-body#technical-guide-solubilization-and-handling-of-ischemin-sodium-for-biological-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574359?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Objective: Prepare 1 mL of 10 mM Ischemin Sodium stock in DMSO.

Materials

e Ischemin Sodium powder (MW: 357.36 g/mol ).
o Sterile DMSO (Dimethyl Sulfoxide), cell culture grade (=99.9%).
o Amber microcentrifuge tubes (1.5 mL).

o \ortex mixer.

Step-by-Step Methodology

e Calculate Mass Requirement:
e Weighing:
o Weigh 3.57 mg of Ischemin Sodium into a sterile tube.

o Note: Due to the small mass, it is often more accurate to weigh the entire contents of a
commercial vial (e.g., 5 mg or 10 mg) and adjust the DMSO volume accordingly.

o Example: If vial contains 5 mg:
 Solubilization:
o Add the calculated volume of DMSO to the vial.
o Vortex vigorously for 30—60 seconds. The solution should be a clear, deep orange liquid.

o Troubleshooting: If particles persist, sonicate in a water bath for 5 minutes at room
temperature. Avoid heating >37°C.

» Aliquoting & Storage:
o Dispense into 50-100 pL aliquots in amber tubes.

o Store at -20°C (stable for 6—12 months) or -80°C (stable for >1 year).
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o Avoid freeze-thaw cycles.

Protocol: Aqueous Dilution for Cell Culture

Objective: Dilute DMSO stock into culture media for a final concentration of 5 pM.

Critical Rule: The "Crash-Out" Prevention

Directly adding high-concentration DMSO stock to cold media can cause the compound to
precipitate ("crash out") locally before it disperses.

Workflow Diagram
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Stock Preparation
Dilution Strategy

I
I i .
| i |
DMSO | 1:100 | —— : |
! : | | Intermediate Dilution 1:10  WSEWACEEVA |
I |
I |
I |

(Anhydrous) (Slow addition . . >
10 mM Stock _,/)"" (10x in Media) (1x Media)

Dissolve - i o i
Ischemin Na (Amber Vlal) Ve >l
Powder ! Storage -20°C

Click to download full resolution via product page

Caption: Step-wise solubilization workflow to prevent precipitation shock. Intermediate dilution
ensures homogeneous dispersion.

Procedure

e Thaw the 10 mM DMSO stock at room temperature (protect from bright light).
e Prepare Intermediate (Optional but Recommended):

o Dilute the stock 1:100 into pre-warmed (37°C) culture media to create a 100 uM working
solution.

o Vortex immediately.
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 Final Dilution:
o Dilute the 100 uM working solution 1:20 into the cell culture wells to achieve 5 uM.

o Final DMSO concentration: 0.05% (well below the 0.1% toxicity threshold for most cells).

Biological Mechanism & Context[6][7][8][9][10][11]

Ischemin acts by inhibiting the interaction between p53 and the CBP bromodomain.[2] This
activity is crucial in preventing apoptosis in ischemic cardiomyocytes and modulating Wnt

signaling in stem cells.
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Caption: Mechanism of Action. Ischemin binds the CBP Bromodomain, disrupting p53-
mediated apoptotic signaling.[2]

Troubleshooting & FAQs

Q: My solution turned cloudy upon adding water. Why?
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e A:You likely used the Free Acid form instead of the Sodium Salt. The free acid is insoluble in
water.

e Fix: Add DMSO dropwise until clear, or centrifuge and redissolve the pellet in pure DMSO.
Q: Can | autoclave the stock solution?

e A:NO. Ischemin is an organic small molecule and will degrade under high heat/pressure.
Use 0.22 um PTFE filters for sterilization if necessary (though DMSO stocks are generally
self-sterilizing).

Q: The color of the solution changed after leaving it on the bench.

e A: This is likely Photoisomerization.[3] The azobenzene bond shifts from trans to cis under
light.[4] Always wrap tubes in aluminum foil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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